Cas no 94418-48-1 (4(3H)-Quinazolinone, 2-ethyl-3-propyl-)

94418-48-1 structure
Product name:4(3H)-Quinazolinone, 2-ethyl-3-propyl-
4(3H)-Quinazolinone, 2-ethyl-3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinone, 2-ethyl-3-propyl-
- 2-ethyl-3-propylquinazolin-4(3H)-one
- 2-ethyl-3-propylquinazolin-4-one
- AG-670/36901043
- 4-Quinazolone, 2-ethyl-3-propyl
- 2-ethyl-3-propyl-4(3H)-quinazolinone
- DB-314009
- 94418-48-1
- 4,5,6,7-Tetrachloro-2-(3-isoxazolyl)-1H-isoindole-1,3(2H)-dione
- 2-Ethyl-3-propyl-3H-quinazolin-4-one
- SCHEMBL3821434
-
- Inchi: InChI=1S/C13H16N2O/c1-3-9-15-12(4-2)14-11-8-6-5-7-10(11)13(15)16/h5-8H,3-4,9H2,1-2H3
- InChI Key: ZIMFYUBAVNPVMC-UHFFFAOYSA-N
- SMILES: CCCN1C(=NC2=CC=CC=C2C1=O)CC
Computed Properties
- Exact Mass: 216.126263138Da
- Monoisotopic Mass: 216.126263138Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7Ų
- XLogP3: 2.2
4(3H)-Quinazolinone, 2-ethyl-3-propyl- Related Literature
-
Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
-
Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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